95-62-5

Parnate

In Stock

• CAS RN:
• 95-62-5

• Formula:
• C9H11N

• InChI:
• InChI=1S/C9H11N/c10-9-6-8(9)7-4-2-1-3-5-7/h1-5,8-9H,6,10H2/t8-,9+/m0/s1

• InChIKey:
• AELCINSCMGFISI-DTWKUNHWSA-N

• Tranylcypromine is a nonhydrazine monoamine oxidase inhibitor (MAO inhibitor) used in therapy of severe depression. Tranylcypromine therapy is associated with rare instances of clinically apparent acute liver injury.
  (1R,2S)-tranylcypromine is a 2-phenylcyclopropan-1-amine that is the (1R,2S)-enantiomer of tranylcypromine. It is a conjugate base of a (1R,2S)-tranylcypromine(1+). It is an enantiomer of a (1S,2R)-tranylcypromine.
  A propylamine formed from the cyclization of the side chain of amphetamine. This monoamine oxidase inhibitor is effective in the treatment of major depression, dysthymic disorder, and atypical depression. It also is useful in panic and phobic disorders. (From AMA Drug Evaluations Annual, 1994, p311)

1H-Phosphole, 1-ethoxy-2,5-dihydro-, 1-oxide

Usually In Stock

• CAS RN:
• 695-62-5

• Formula:
• C6H11O2P

• InChI:
• InChI=1S/C6H11O2P/c1-2-8-9(7)5-3-4-6-9/h3-4H,2,5-6H2,1H3

• InChIKey:
• PKYIOUVVSIOSAR-UHFFFAOYSA-N

• 1H-Phosphole, 1-ethoxy-2,5-dihydro-, 1-oxide is a useful research compound. Its molecular formula is C6H11O2P and its molecular weight is 146.12 g/mol. The purity is usually 95%.

(Z)-gamma-bisabolene

In Stock

• CAS RN:
• 495-62-5

• Formula:
• C15H24

• InChI:
• InChI=1S/C15H24/c1-12(2)6-5-7-14(4)15-10-8-13(3)9-11-15/h6,8H,5,7,9-11H2,1-4H3/b15-14+

• InChIKey:
• XBGUIVFBMBVUEG-CCEZHUSRSA-N

• Bisabolene is a sesquiterpene and can be extracted from oregano and other aromatic plants. It may be a potential anticancer agent that can induce apoptosis in A549 cancer cell line.

N-(4-{[4-(4-methoxyphenoxy)anilino]sulfonyl}phenyl)acetamide

• CAS RN:
• 521295-62-5

• Formula:
• C21H20N2O5S

• InChI:
• InChI=1S/C21H20N2O5S/c1-15(24)22-16-5-13-21(14-6-16)29(25,26)23-17-3-7-19(8-4-17)28-20-11-9-18(27-2)10-12-20/h3-14,23H,1-2H3,(H,22,24)

• InChIKey:
• HYFAGROQEUNIAK-UHFFFAOYSA-N

• N-(4-{[4-(4-methoxyphenoxy)anilino]sulfonyl}phenyl)acetamide is a useful research compound. Its molecular formula is C21H20N2O5S and its molecular weight is 412.5g/mol. The purity is usually 95%.

dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate

In Stock

• CAS RN:
• 869895-62-5

• Formula:
• C16H14N4O6

• InChI:
• InChI=1S/C16H14N4O6/c1-25-15(23)11-12(16(24)26-2)20(18-17-11)8-7-19-13(21)9-5-3-4-6-10(9)14(19)22/h3-6H,7-8H2,1-2H3

• InChIKey:
• JOBSOUOXPGIGBE-UHFFFAOYSA-N

• Dimethyl 1-[2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)ethyl]-1H-1,2,3-triazole-4,5-dicarboxylate is a useful research compound. Its molecular formula is C16H14N4O6 and its molecular weight is 358.31 g/mol. The purity is usually 95%.

N-{2-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl}-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-62-5

• Formula:
• C23H21FN6O3S

• InChI:
• InChI=1S/C23H21FN6O3S/c1-33-18-8-2-15(3-9-18)23(32)25-13-12-20-28-27-19-10-11-22(29-30(19)20)34-14-21(31)26-17-6-4-16(24)5-7-17/h2-11H,12-14H2,1H3,(H,25,32)(H,26,31)

• InChIKey:
• LPBNSUIOILDPPU-UHFFFAOYSA-N

• N-{2-[6-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl}-4-methoxybenzamide is a useful research compound. Its molecular formula is C23H21FN6O3S and its molecular weight is 480.5 g/mol. The purity is usually 95%.

2-(2-Amino-5-phenylpyrimidin-4-yl)-5-[(4-methylphenyl)methoxy]phenol

In Stock

• CAS RN:
• 877795-62-5

• Formula:
• C24H21N3O2

• InChI:
• InChI=1S/C24H21N3O2/c1-16-7-9-17(10-8-16)15-29-19-11-12-20(22(28)13-19)23-21(14-26-24(25)27-23)18-5-3-2-4-6-18/h2-14,28H,15H2,1H3,(H2,25,26,27)

• InChIKey:
• BFBVWGYYERPNHG-UHFFFAOYSA-N

• 2-(2-Amino-5-phenylpyrimidin-4-yl)-5-[(4-methylphenyl)methoxy]phenol is a useful research compound. Its molecular formula is C24H21N3O2 and its molecular weight is 383.451. The purity is usually 95%.

N-[3-(1H-imidazol-1-yl)propyl]-2-(5-phenyl-1,2-oxazol-3-yl)acetamide

In Stock

• CAS RN:
• 953195-62-5

• Formula:
• C17H18N4O2

• InChI:
• InChI=1S/C17H18N4O2/c22-17(19-7-4-9-21-10-8-18-13-21)12-15-11-16(23-20-15)14-5-2-1-3-6-14/h1-3,5-6,8,10-11,13H,4,7,9,12H2,(H,19,22)

• InChIKey:
• HQEFSBMAXPXCAF-UHFFFAOYSA-N

• N-[3-(1H-imidazol-1-yl)propyl]-2-(5-phenyl-1,2-oxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H18N4O2 and its molecular weight is 310.35 g/mol. The purity is usually 95%.

1-[(4-Fluorophenyl)methyl]-3-[[4-(furan-2-yl)thiophen-2-yl]methyl]urea

Usually In Stock

• CAS RN:
• 2379995-62-5

• Formula:
• C17H15FN2O2S

• InChI:
• InChI=1S/C17H15FN2O2S/c18-14-5-3-12(4-6-14)9-19-17(21)20-10-15-8-13(11-23-15)16-2-1-7-22-16/h1-8,11H,9-10H2,(H2,19,20,21)

• InChIKey:
• VPNIEHAEINASGX-UHFFFAOYSA-N

• 1-[(4-Fluorophenyl)methyl]-3-[[4-(furan-2-yl)thiophen-2-yl]methyl]urea is a useful research compound. Its molecular formula is C17H15FN2O2S and its molecular weight is 330.38. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,6-difluorobenzamide

In Stock

• CAS RN:
• 1019095-62-5

• Formula:
• C22H18F2N4O2S

• InChI:
• InChI=1S/C22H18F2N4O2S/c1-3-30-15-9-7-14(8-10-15)18-12-31-22(25-18)28-19(11-13(2)27-28)26-21(29)20-16(23)5-4-6-17(20)24/h4-12H,3H2,1-2H3,(H,26,29)

• InChIKey:
• SGZVAFIMFOEBOY-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2,6-difluorobenzamide is a useful research compound. Its molecular formula is C22H18F2N4O2S and its molecular weight is 440.5 g/mol. The purity is usually 95%.

(1S)-1-(5-Bromothiophen-3-yl)ethanamine;hydrochloride

In Stock

• CAS RN:
• 2418595-62-5

• Formula:
• C6H9BrClNS

• InChI:
• InChI=1S/C6H8BrNS.ClH/c1-4(8)5-2-6(7)9-3-5;/h2-4H,8H2,1H3;1H/t4-;/m0./s1

• InChIKey:
• XPCQYVDLAWUTKI-WCCKRBBISA-N

• (1S)-1-(5-Bromothiophen-3-yl)ethanamine;hydrochloride is a useful research compound. Its molecular formula is C6H9BrClNS and its molecular weight is 242.56. The purity is usually 95%.

(2-Aminothiazol-5-yl)methanol hydrochloride

In Stock

• CAS RN:
• 1640995-62-5

• Formula:
• C4H7ClN2OS

• InChI:
• InChI=1S/C4H6N2OS.ClH/c5-4-6-1-3(2-7)8-4;/h1,7H,2H2,(H2,5,6);1H

• InChIKey:
• XBZZLTDJVMVQIL-UHFFFAOYSA-N

• (2-Aminothiazol-5-yl)methanol hydrochloride is a useful research compound. Its molecular formula is C4H7ClN2OS and its molecular weight is 166.623. The purity is usually 95%.